Cas no 897478-95-4 (2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole)

• Product Name: 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole
• CAS No: 897478-95-4
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 5481144
• Update Time: 2025-05-23

2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole

• Inchi： 1S/C20H27N3O2S/c1-2-25-16-9-6-10-17-18(16)21-20(26-17)23-13-11-22(12-14-23)19(24)15-7-4-3-5-8-15/h6,9-10,15H,2-5,7-8,11-14H2,1H3
• InChI Key： SESUKWNIXBMFHL-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N1CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1)=O

Additional information on 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole

Introduction to 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole (CAS No. 897478-95-4)

2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole, identified by its Chemical Abstracts Service (CAS) number 897478-95-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused heterocyclic system of benzothiazole and piperazine moieties, has garnered attention due to its structural complexity and potential biological activity. The presence of an ethyl ether substituent at the 4-position and a cyclohexanecarbonyl group at the 1-position of the piperazine ring introduces unique electronic and steric properties that may influence its interaction with biological targets.

The benzothiazole core is a well-documented pharmacophore in drug discovery, frequently employed in the development of antimicrobial, antiviral, anti-inflammatory, and anticancer agents. Its ability to engage with various biological receptors and enzymes stems from its aromatic system and the presence of sulfur and nitrogen atoms, which can participate in hydrogen bonding and hydrophobic interactions. In contrast, the piperazine ring is another common scaffold in medicinal chemistry, known for its role as a bioisostere for other nitrogen-containing heterocycles like morpholine or piperidine. Piperazine derivatives are prevalent in drugs targeting central nervous system disorders, cardiovascular diseases, and infections.

The specific combination of these structural elements in 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole suggests potential therapeutic applications. The cyclohexanecarbonyl group may modulate the pharmacokinetic properties of the molecule by influencing solubility and metabolic stability, while the ethoxy substituent could enhance binding affinity through additional hydrogen bonding interactions. These features make this compound a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds for biological activity. Virtual screening methods, combined with molecular docking simulations, have been instrumental in identifying hits like 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole as potential leads for therapeutic intervention. Studies have demonstrated that molecules incorporating benzothiazole-piperazine hybrids exhibit enhanced binding to targets such as protein kinases and ion channels. For instance, derivatives of this class have shown promise in preclinical trials for their ability to modulate enzyme activity associated with neurological disorders.

In addition to its structural appeal, 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole may serve as a valuable intermediate in synthesizing more complex analogs. The versatility of the benzothiazole scaffold allows for modifications at multiple positions, enabling chemists to fine-tune biological activity through structure-activity relationship (SAR) studies. Such investigations are critical for optimizing drug candidates before moving into expensive and time-consuming preclinical testing.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzothiazole core through cyclization reactions involving thioamides or thioureas, followed by functionalization at the 4-position with an ethoxy group. The introduction of the piperazine moiety is typically achieved through nucleophilic substitution or condensation reactions with appropriate precursors. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may further streamline the process.

Evaluation of the pharmacological profile of 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole has revealed intriguing preliminary results. In vitro assays have indicated potential activity against certain enzymes implicated in cancer progression and inflammation. For example, early studies suggest that this compound may inhibit kinases involved in signal transduction pathways relevant to tumor growth. Furthermore, its interaction with mitochondrial enzymes has been explored as a possible mechanism for modulating energy metabolism in disease states.

The compound’s chemical stability under various conditions is another critical aspect that has been examined. Stability studies under physiological pH ranges and exposure to metabolic enzymes have provided insights into its potential bioavailability. Factors such as solubility in aqueous buffers and resistance to degradation by cytochrome P450 enzymes are crucial determinants of its suitability for further development. Preliminary data suggest that modifications to the cyclohexanecarbonyl moiety could enhance stability while maintaining biological efficacy.

Future research directions may focus on exploring analogs derived from 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole by varying substituents on the benzothiazole ring or introducing additional functional groups into the piperazine moiety. Techniques such as high-throughput screening (HTS) will be instrumental in identifying derivatives with improved potency and selectivity. Additionally, structural modifications aimed at enhancing oral bioavailability or reducing off-target effects will be prioritized during later stages of drug development.

The integration of machine learning models into virtual screening workflows has accelerated the identification of promising candidates like 2-(4-cyclohexanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole by predicting their binding affinities to diverse targets. These computational tools leverage large datasets of experimentally determined binding constants to generate predictive models that guide experimental design. Such approaches not only save time but also reduce costs associated with traditional hit-to Lead optimization processes.

In conclusion,2-(4-cyclohexanecarbonylpiperazin-1-y l)-4 ethoxy -13benzoth i az ole (CAS No .897 47 8 -95 - 4) represents an exciting prospect in pharmaceutical research due to its unique structural features and potential biological activity . Its бензو ث i az ole-p i peraz ine hybrid scaffold , coupled wi th functional groups such as cyc lo hex an ec arb on yl an d eth oxy , positions it as a n e wsw orthy compoun d f or furthe r studie s . Ongoing resea rch i n clu di ng both synthetic enha n ceme n ts an d pharma cological eval uati ons holds promise f or unlocking it s thera peutic po tential i n re levant dis eases . p >